Cas no 2680612-68-2 (4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid)

• Product Name: 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• CAS No: 2680612-68-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6173411
• PubChem ID: 165919179
• Update Time: 2025-10-29

4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680612-68-2
• EN300-28279975
• 4-cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid

• Inchi： 1S/C13H21NO4/c1-2-9-18-13(17)14-11(12(15)16)8-7-10-5-3-4-6-10/h2,10-11H,1,3-9H2,(H,14,17)(H,15,16)
• InChI Key： KVEYYXSJJREGKI-UHFFFAOYSA-N
• SMILES： OC(C(CCC1CCCC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid

4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid (CAS No. 2680612-68-2): A Comprehensive Overview

4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid (CAS No. 2680612-68-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceuticals, and material science. This compound, characterized by its unique cyclopentyl and allyloxycarbonyl functional groups, offers a wide range of applications, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule.

The molecular structure of 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid features a cyclopentyl ring attached to a butanoic acid backbone, with an allyloxycarbonyl group at the second carbon position. This configuration imparts unique chemical reactivity and stability, making it suitable for various synthetic transformations. The presence of the allyloxycarbonyl group, in particular, allows for further functionalization, which is highly valued in drug discovery and polymer chemistry.

One of the most prominent applications of 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid is in the pharmaceutical industry. Researchers are exploring its potential as a building block for novel drug candidates, especially in the development of protease inhibitors and anti-inflammatory agents. The cyclopentyl moiety is known to enhance the bioavailability and metabolic stability of drug molecules, while the allyloxycarbonyl group provides a handle for further modifications. This dual functionality makes it a versatile intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid is also being investigated for its role in material science. The compound's ability to form stable polymers and copolymers has sparked interest in the development of advanced materials, such as biodegradable plastics and coatings. The allyloxycarbonyl group, in particular, can participate in radical polymerization reactions, enabling the creation of tailored polymeric structures with specific properties.

The synthesis of 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid typically involves multi-step organic reactions, starting from readily available precursors. Key steps include the introduction of the cyclopentyl group via alkylation or Grignard reactions, followed by the incorporation of the allyloxycarbonyl moiety using carbamate chemistry. Recent advancements in catalytic methods have improved the efficiency and yield of these synthetic routes, making the compound more accessible for research and industrial applications.

Market trends indicate a growing demand for 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid, driven by its expanding applications in pharmaceuticals and materials. The compound's unique structural features align with current industry needs for innovative and sustainable chemical solutions. As research continues to uncover new uses for this molecule, its commercial significance is expected to rise, particularly in regions with strong biotechnology and chemical manufacturing sectors.

From an environmental and safety perspective, 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid is generally considered to have a favorable profile. It is not classified as a hazardous substance under major regulatory frameworks, and its handling does not require specialized precautions beyond standard laboratory practices. This makes it an attractive option for large-scale production and application.

In conclusion, 4-Cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid (CAS No. 2680612-68-2) is a compound of significant scientific and industrial interest. Its unique structural attributes, coupled with its diverse applications, position it as a valuable tool in modern chemistry. Whether in drug development, material science, or other cutting-edge fields, this molecule continues to demonstrate its potential as a key player in advancing technological and medical innovations.